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Compound of Interest

Compound Name: Verrucarin K

Cat. No.: B15447255 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and

stereochemistry of Verrucarin K, a macrocyclic trichothecene mycotoxin. Verrucarin K is a

notable natural product due to its unique structural features within the trichothecene family.

Chemical Structure and Stereochemistry
Verrucarin K is a metabolite isolated from the fungus Myrothecium verrucaria.[1] It belongs to

the class of macrocyclic trichothecenes, which are characterized by a sesquiterpene core

featuring a macrocyclic ester bridge.[2][3] A defining characteristic of Verrucarin K is that it was

the first natural trichothecene discovered to lack the 12,13-epoxy group, a common feature in

this family of mycotoxins.[1][2]

The chemical structure of Verrucarin K is defined by the molecular formula C₂₇H₃₄O₈.[1]

IUPAC Name: (1R,3R,8R,12S,13R,18E,20Z,24R,25S)-12-hydroxy-5,13,25-trimethyl-26-

methylidene-2,10,16,23-tetraoxatetracyclo[22.2.1.0³,⁸.0⁸,²⁵]heptacosa-4,18,20-triene-11,17,22-

trione.

This nomenclature precisely describes the absolute configuration of the chiral centers and the

geometry of the double bonds within the macrocyclic ring.
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Structural Description: The core of Verrucarin K is a tetracyclic sesquiterpenoid structure. A

macrocyclic diester bridge connects the C-4 and C-15 positions of this core. This bridge is

formed from verrucarinic acid and muconic acid moieties.

Data Presentation
Quantitative data for Verrucarin K is summarized below. While detailed experimental

spectroscopic data is found in the primary literature, computed physical and chemical

properties provide valuable information.

Property Value Source

Molecular Formula C₂₇H₃₄O₈ PubChem

Molecular Weight 486.6 g/mol PubChem

Monoisotopic Mass 486.22536804 Da PubChem

Spectroscopic Data

¹H NMR, ¹³C NMR, IR, MS
Data reported in the primary

literature.
Breitenstein & Tamm, 1977

Experimental Protocols
The following sections detail the methodologies for the isolation, purification, and chemical

characterization of Verrucarin K. The definitive and most detailed protocols are found in the

primary literature describing its discovery.

Isolation and Purification of Verrucarin K
Verrucarin K is a natural product of the fungus Myrothecium verrucaria (recently reclassified

as Albifimbria verrucaria).[1] The general procedure for its isolation involves fungal

fermentation, extraction, and chromatographic purification.

1. Fungal Fermentation:

A strain of Myrothecium verrucaria is cultured in a suitable liquid medium, such as potato

dextrose broth.
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The culture is incubated for several weeks at room temperature with agitation to promote

fungal growth and metabolite production.

2. Extraction:

After the incubation period, the fungal mycelia are separated from the culture broth by

centrifugation or filtration.

The supernatant (culture broth) is then extracted with an organic solvent, typically ethyl

acetate.

The organic phase, containing the crude mixture of metabolites, is dried (e.g., over

anhydrous sodium sulfate) and the solvent is removed under reduced pressure to yield a

crude extract.

3. Chromatographic Purification:

The crude extract is subjected to multiple steps of chromatography to isolate Verrucarin K.

This typically involves column chromatography on silica gel, followed by preparative thin-

layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to achieve

high purity.

Note: The detailed, specific protocol for the isolation of Verrucarin K is described by

Breitenstein and Tamm in Helvetica Chimica Acta (1977).

Structural Elucidation
The structure of Verrucarin K was originally determined using a combination of spectroscopic

methods and chemical degradation.

Spectroscopy: Techniques such as Nuclear Magnetic Resonance (¹H NMR and ¹³C NMR),

Infrared (IR) spectroscopy, and Mass Spectrometry (MS) were used to determine the

connectivity of atoms and the functional groups present in the molecule.[1]

Chemical Degradation: A key experiment in the structure elucidation was the base-catalyzed

hydrolysis of Verrucarin K.[1]

Protocol for Base-Catalyzed Hydrolysis:
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Verrucarin K is treated with a base (e.g., potassium hydroxide) in an alcoholic solution (e.g.,

methanol).

The reaction mixture is typically stirred at room temperature or gently heated to ensure

complete hydrolysis of the ester linkages.

After the reaction is complete, the mixture is neutralized, and the products are extracted and

purified using chromatographic techniques.

This hydrolysis yields three distinct components: verrucarinolactone, E,Z-muconic acid, and

trichotheca-9,12-diene-4,15-diol.[1] The identification of these products was crucial for

confirming the overall structure of the parent molecule.

Visualization of Chemical Relationships
The following diagram illustrates the logical relationship of the base-catalyzed hydrolysis of

Verrucarin K into its constituent components.
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Click to download full resolution via product page

Caption: Base-catalyzed hydrolysis of Verrucarin K.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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